Cas no 167423-51-0 (2-Amino-6,7-dimethyl-5,6,7,8-tetrahydropteridin-4-ol hydrochloride)

• Product Name: 2-Amino-6,7-dimethyl-5,6,7,8-tetrahydropteridin-4-ol hydrochloride
• CAS No: 167423-51-0
• MF: C₈H₁₄ClN₅O
• MW: 231.682659626007
• CID: 110941
• PubChem ID: 135436549
• Update Time: 2025-11-02

2-Amino-6,7-dimethyl-5,6,7,8-tetrahydropteridin-4-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pteridinone,2-amino-5,6,7,8-tetrahydro-6,7-dimethyl-, monohydrochloride, (6R,7S)-rel- (9CI)
• 4(1H)-Pteridinone,2-amino-5,6,7,8-tetrahydro-6,7-dimethyl-, monohydrochloride, (6R,7S)-rel- (9...
• 6,7-Dimethyltetrahydropterin (hydrochloride)
• 6,7-DIMETHYLTETRAHYDROPTERIN HYDROCHLORIDE
• 2-AMINO-5,6,7,8-TETRAHYDRO-CIS-6,7-DIMETHYL-4(1H)-PTERIDINONE HYDROCHLORIDE
• TIMTEC-BB SBB003270
• GIHYTRGUZVYCQX-RFKZQXLXSA-N
• 2-Amino-6,7-dimethyl-5,6,7,8-tetrahydropteridin-4-ol hydrochloride
• 2-amino-6,7-dimethyl-5,6,7,8-tetrahydropteridin-4(1H)-one hydrochloride
• 6,7-Dimethyl-5,6,7,8-tetrahydropterin hydrochloride
• 6,7-dimethyl-5,6,7,8-Tetrahydropterin (hydrochloride)
• 2-amino-6,7-dimethyl-5,6,7,8-tetrahydro-1H-pteridin-4-one;hydrochloride
• C8H13N5O.HCl
• 6,7-Dimethyl-5,6,7,8-tetrahydr
• SCHEMBL11049392
• 167423-51-0
• EINECS 213-413-8
• 945-43-7
• 2-amino-6,7-dimethyl-5,6,7,8-tetrahydro-3H-pteridin-4-one;hydrochloride
• 6,7-Dimethyl-5,6,7,8-tetrahydropterine hydrochloride
• CS-0091966
• DMPH4
• 2-AMINO-6,7-DIMETHYL-4-HYDROXY-5,6,7,8-TETRAHYDROPTERIDINE MONOHYDROCHLORIDE
• NSC87950
• AKOS015902838
• 2-AMINO-6,7-DIMETHYL-4-HYDROXY-5,6,7,8-TETRAHYDROPTERIDINEMONOHYDROCHLORIDE
• 2-Imino-6,7-dimethyl-1,2,5,6,7,8-hexahydropteridin-4-ol--hydrogen chloride (1/1)
• NS00041958
• FT-0633173
• 2-amino-6,7-dimethyl-3,4,5,6,7,8-hexahydropteridin-4-one hydrochloride
• NSC 87950
• 2-amino-6,7-dimethyl-4-hydroxy-5,6,7,8-tetrahy-dropteridine hydrochloride
• AKOS037647358
• PD053665
• 6,7-Dimethyl-5,6,7,8-tetrahydropterine hydrochloride, >=95%
• J-010363
• 2-Amino-6,7-dimethyl-4-hydroxy-5,6,7,8-tetrahydropteridine
• DTXSID50915478
• 2-amino-6,7-dimethyl-1,4,5,6,7,8-hexahydropteridin-4-one hydrochloride
• 6,7-Dimethyltetrahydropterin(hydrochloride)
• NSC-87950
• AS-73417
• SCHEMBL625929
• GIHYTRGUZVYCQX-UHFFFAOYSA-N
• 2-amino-6,7-dimethyl-5,6,7,8-tetrahydropteridin-4(1h)-one hydrochloride(1:1)
• DB-057508
• G77367

• Inchi： 1S/C8H13N5O.ClH/c1-3-4(2)11-6-5(10-3)7(14)13-8(9)12-6;/h3-4,10H,1-2H3,(H4,9,11,12,13,14);1H
• InChI Key： GIHYTRGUZVYCQX-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2=C(N=C(N)N1)NC(C)C(C)N2

Computed Properties

• Exact Mass: 231.08900
• Monoisotopic Mass: 231.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.5
• Molecular Weight: 231.68

Experimental Properties

• Melting Point: 244-247 °C (dec.)(lit.)
• Boiling Point: 349°Cat760mmHg
• Flash Point: 164.9°C
• Refractive Index: 1.79
• PSA: 95.83000
• LogP: 1.62570

Additional information on 2-Amino-6,7-dimethyl-5,6,7,8-tetrahydropteridin-4-ol hydrochloride

Recent Advances in the Study of 2-Amino-6,7-dimethyl-5,6,7,8-tetrahydropteridin-4-ol hydrochloride (CAS: 167423-51-0)

The compound 2-Amino-6,7-dimethyl-5,6,7,8-tetrahydropteridin-4-ol hydrochloride (CAS: 167423-51-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pteridine derivative is of particular interest due to its potential applications in medicinal chemistry, including its role as a precursor or intermediate in the synthesis of bioactive molecules. Recent studies have explored its physicochemical properties, synthetic pathways, and biological activities, providing new insights into its utility in drug development.

One of the key areas of research has focused on the synthesis and optimization of 2-Amino-6,7-dimethyl-5,6,7,8-tetrahydropteridin-4-ol hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthetic route that improves the scalability and purity of the compound. The researchers employed a combination of catalytic hydrogenation and selective methylation, achieving a yield of over 85% with minimal byproducts. This advancement is expected to facilitate further pharmacological evaluations and industrial applications.

In addition to synthetic improvements, recent investigations have explored the biological activities of this compound. Preliminary in vitro studies suggest that 2-Amino-6,7-dimethyl-5,6,7,8-tetrahydropteridin-4-ol hydrochloride exhibits moderate inhibitory effects on certain enzymes involved in folate metabolism, which could have implications for the development of antifolate agents. These findings were corroborated by molecular docking simulations, which highlighted the compound's potential to interact with key residues in the active sites of target enzymes.

Another noteworthy development is the exploration of this compound's role in combination therapies. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-Amino-6,7-dimethyl-5,6,7,8-tetrahydropteridin-4-ol hydrochloride enhances the efficacy of existing antifolate drugs when used in combination, possibly through synergistic mechanisms. This discovery opens new avenues for the treatment of diseases such as malaria and certain cancers, where antifolate resistance is a growing concern.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. Researchers are currently investigating structural modifications to improve these properties while retaining the compound's biological activity. Computational modeling and high-throughput screening are being employed to identify optimal derivatives.

In conclusion, 2-Amino-6,7-dimethyl-5,6,7,8-tetrahydropteridin-4-ol hydrochloride (CAS: 167423-51-0) represents a versatile and promising scaffold in medicinal chemistry. Recent advancements in its synthesis, biological evaluation, and therapeutic potential underscore its relevance in contemporary research. Continued efforts to optimize its properties and explore its applications are expected to yield significant contributions to the field of chemical biology and drug development.